1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone

• IUPAC Name: 1-(2,3-dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone
• InChI: InChI=1S/C12H17NOS2/c1-9-10(2)15-7-5-13(9)12(14)8-11-4-3-6-16-11/h3-4,6,9-10H,5,7-8H2,1-2H3
• InChI Key: QYLMUBQUODCOJU-UHFFFAOYSA-N
• Canonical SMILES: CC1C(SCCN1C(=O)CC2=CC=CS2)C
• Molecular Formula: C12H17NOS2
• Molecular Weight: 255.4 g/mol

Description

1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone, also known as DMTM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a sulfur-containing heterocyclic molecule that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone is not fully understood, but it is believed to act as an inhibitor of acetylcholinesterase by binding to the active site of the enzyme. This binding prevents the breakdown of acetylcholine, a neurotransmitter that is involved in various physiological processes, including muscle contraction and cognitive function.
Biochemical and Physiological Effects:
1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone has been shown to have various biochemical and physiological effects, including the inhibition of acetylcholinesterase activity, the induction of apoptosis in cancer cells, and the modulation of the immune system. 1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone has also been shown to have antioxidant activity, which may be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is its relatively high cost, which may limit its use in some experiments.

Future Directions

There are several future directions for the study of 1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone, including its potential use as a therapeutic agent for Alzheimer's disease and cancer. 1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone may also have applications in the development of new materials and organic compounds. Further research is needed to fully understand the mechanism of action of 1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone and its potential applications in various fields.
Conclusion:
In conclusion, 1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone is a sulfur-containing heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone in various scientific fields.

Synthesis Methods

1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone can be synthesized using various methods, including the reaction of 2-bromo-1-(2,3-dimethylthiomorpholin-4-yl)ethanone with thiophene-2-carboxylic acid, followed by the reduction of the resulting intermediate with sodium borohydride. Another method involves the reaction of 2-bromo-1-(2,3-dimethylthiomorpholin-4-yl)ethanone with thiophene-2-boronic acid in the presence of a palladium catalyst.

Scientific Research Applications

1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone has been studied for its potential applications in various scientific fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, 1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone has been investigated as a potential inhibitor of acetylcholinesterase, an enzyme that plays a role in the progression of Alzheimer's disease. 1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone has also been studied for its potential anticancer activity, as it has been shown to inhibit the growth of cancer cells in vitro.
In material science, 1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone has been used as a building block for the synthesis of various organic materials, including polymers and dendrimers. In organic synthesis, 1-(2,3-Dimethylthiomorpholin-4-yl)-2-thiophen-2-ylethanone has been used as a starting material for the synthesis of various heterocyclic compounds.